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Compound of Interest

(2-Fluoroethyl)hydrazine
Compound Name:

dihydrochloride
CAS No.: 809282-60-8
Cat. No.: B2374935

Get Quote

Executive Summary

Chemical: (2-Fluoroethyl)hydrazine dihydrochloride CAS: 13039-29-7 (Free base: 352-60-
3) Primary Hazards: Carcinogen (1B), Acute Toxicity, Severe Skin Burns, Aquatic Toxicity.
Waste Classification:Halogenated Organic / Cytotoxic-Like.

This guide provides an operational framework for the safe containment and disposal of (2-
Fluoroethyl)hydrazine dihydrochloride. Unlike standard hydrazine, the presence of the
fluorine atom mandates that this waste be treated as halogenated, significantly altering the
incineration requirements (requiring HF scrubbers) and preventing its disposal in standard non-
halogenated organic streams.

Part 1: Hazard Characterization & Risk Assessment

Before initiating any disposal workflow, the operator must understand the specific chemical
behavior that dictates the safety protocol.
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Feature Hazard Implication Operational Response
Powerful reducing agent; Strict Segregation: Never store
) ) potential for formation of near oxidizers (peroxides,
Hydrazine Moiety ] ] ] o ]
azides (explosion hazard) if permanganates) or nitric acid.
mixed with nitrites/nitrates. [1]

N Labeling: Waste must be
Upon thermal decomposition
) i o ) clearly tagged "Halogenated"
Fluorine Substituent (firef/incineration), releases o N
i to ensure the incinerator facility
Hydrogen Fluoride (HF) gas. )
uses appropriate scrubbers.

Container Choice: Use HDPE

Acidic nature (pH < 2 in or glass. Avoid metal
Dihydrochloride Salt solution); corrosive to metal containers. Do not mix with
and tissue. bleach unless neutralizing a

spill (see Protocol 3).

PPE: Double nitrile gloves
] ] DNA damage (0.12mm min) or Silver
Alkylating Potential _ _ _
(mutagen/carcinogen). Shield® laminate gloves.

Tyvek lab coat.

Part 2: Waste Classification & Segregation

Proper segregation is the single most critical step to prevent downstream accidents.

The "Halogenated" Imperative

Because this molecule contains fluorine, it cannot be bulked with standard non-halogenated
solvents (e.g., acetone, ethanol waste). Doing so violates EPA/RCRA protocols for fuel
blending and endangers incinerator equipment.

e Solid Waste: Segregate into "Solid Toxic/Carcinogenic" stream.

e Liquid Waste: Segregate into "Halogenated Organic"” stream.

Compatibility Matrix
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Chemical Class Compatibility Result of Mixing

Violent gas evolution (
Oxidizers (Bleach, H2032) > INCOMPATIBLE

), heat, potential fire.

Liberates the free base (2-

- Fluoroethyl)hydrazine, which is

Strong Bases (NaOH) I\ Conditional ) ]

volatile and more toxic than

the salt. Keep acidic.

o ] Formation of unstable azides

Nitrites/Nitrates Y INCOMPATIBLE _

(Explosion Hazard).

i Safe for co-disposal in

Halogenated Solvents ("4 Compatible

halogenated waste streams.

Part 3: Disposal Workflows
Protocol A: Solid Waste (Primary Disposal)

For expired reagents, contaminated solids, or pure salt.
» Container: Use a wide-mouth HDPE jar or the original manufacturer container.
e Bagging: Place the container inside a clear, 6-mil polyethylene bag (secondary containment).
e Labeling: Apply a hazardous waste label with the following specific text:
o Chemical Name: (2-Fluoroethyl)hydrazine dihydrochloride
o Hazards: Toxic, Corrosive, Carcinogen.[2]
o Note: "Contains Fluorine - Halogenated."

o Storage: Store in a satellite accumulation area (SAA) inside a secondary bin until pickup.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

For reaction mixtures or dissolved waste.[3]
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e pH Check: Ensure the solution is acidic or neutral. Do not basify unnecessarily, as this
increases volatility.[1]

o Transfer: Pour into a dedicated "Halogenated Organic Waste" carboy.
o Critical: Do not fill >90% to allow for expansion.

o Documentation: Log the volume and concentration on the carboy tag immediately.

Protocol C: Chemical Deactivation (Spills Only)

Warning: Chemical deactivation is NOT recommended for bulk disposal due to the generation
of toxic alkyl halides and heat. Use this ONLY for spill cleanup or trace residue deactivation.

Reagents: 5% Sodium Hypochlorite (Bleach), Ice bath.

Containment: Isolate the spill area. Wear full PPE (including respirator if powder is airborne).

[4]

o Preparation: Prepare a 5% bleach solution in excess (approx. 20:1 ratio of bleach to
hydrazine).

o Cooling: If treating a significant amount of residue, cool the bleach solution in an ice bath to
<10°C.

» Neutralization:
o Slow Addition: Add the hydrazine residue slowly to the bleach solution.
o Mechanism:[3][5][6][7]
o Observation: Watch for nitrogen gas bubbling. If the solution heats up, stop and add ice.

o Final Disposal: The resulting solution now contains deactivated organic halides. Adjust pH to
7-9, then dispose of as Halogenated Aqueous Waste. Do not pour down the drain.

Part 4: Operational Decision Logic
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The following diagram outlines the decision-making process for the researcher to ensure
compliance and safety.

Waste Generation:
(2-Fluoroethyl)hydrazine
Dihydrochloride

Physical State?

Reaction Mix Accidental Release

Solid / Pure Salt Liquid / Solution Spill / Residue

Double Bag in Segregate: HALOGENATED Chemical Deactivation
6-mil Polyethylene Organic Waste Stream (Dilute Bleach + Ice)
Label: TOXIC SOLID CRITICAL: Do NOT Treat Result as

ORGANIC, N.O.S. mix with Oxidizers Halogenated Waste

Commercial Incineration
(Must handle HF)
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Figure 1: Decision tree for waste segregation and processing. Note the convergence on
commercial incineration as the final endpoint.

Part 5: Regulatory & Shipping Information

When preparing the waste manifest for the environmental health and safety (EHS) team or
external contractor, use the following designations.

¢ RCRA Waste Code:

o U-Listed Equivalent: While (2-Fluoroethyl)hydrazine is not explicitly listed by name in 40
CFR 261.33, it should be managed as U133 (Hydrazine) or U098 (1,1-Dimethylhydrazine)
equivalent due to toxicity and reactivity, or generally as D001/D002/D003 depending on
the mixture.

o Best Practice: Classify as "Hazardous Waste - Toxic, Corrosive."

o DOT Shipping Name (for external transport):
o Proper Name:Toxic solids, organic, n.o.s. ((2-Fluoroethyl)hydrazine dihydrochloride)
o UN Number: UN 2811 (or UN 3261 if corrosivity is the primary driver).

o Packing Group: Il or | (High Danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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